Cas no 2680686-12-6 (benzyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate)

• Product Name: benzyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate
• CAS No: 2680686-12-6
• MF: C₁₆H₂₀N₄O₄
• MW: 332.354403495789
• CID: 5621581
• PubChem ID: 165932045
• Update Time: 2025-08-05

benzyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-{[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]methyl}morpholine-4-carboxylate
• 2680686-12-6
• EN300-28295909
• benzyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate

• Inchi： 1S/C16H20N4O4/c21-11-14-8-20(18-17-14)10-15-9-19(6-7-23-15)16(22)24-12-13-4-2-1-3-5-13/h1-5,8,15,21H,6-7,9-12H2
• InChI Key： NENNDJDFHXGRQQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)CC1CN1C=C(CO)N=N1

Computed Properties

• Exact Mass: 332.14845513g/mol
• Monoisotopic Mass: 332.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89.7Ų

Additional information on benzyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate

Benzyl 2-{4-(Hydroxymethyl)-1H-1,2,3-Triazol-1-ylmethyl}Morpholine-4-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2680686-12-6, commonly referred to as benzyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The benzyl group, hydroxymethyl substituent, and morpholine ring contribute to its versatile chemical properties, making it a valuable tool in modern research.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to form stable bioisosteric replacements for traditional functional groups. The presence of the 1H-1,2,3-triazol ring in this compound suggests potential applications in the design of bioactive molecules with improved pharmacokinetic profiles. Additionally, the morpholine moiety is known for its ability to enhance solubility and bioavailability, further underscoring the compound's potential utility in therapeutic agents.

The synthesis of benzyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including click chemistry and palladium-catalyzed coupling reactions, to efficiently construct this complex molecule. The use of click chemistry has been particularly advantageous due to its high yield and selectivity, enabling the precise assembly of the triazole ring and other functional groups.

One of the most promising aspects of this compound is its potential as a drug delivery agent. The hydroxymethyl group on the triazole ring can serve as a site for further functionalization, allowing researchers to attach targeting ligands or other bioactive moieties. This flexibility makes it an ideal candidate for designing targeted drug delivery systems that can enhance therapeutic efficacy while minimizing off-target effects.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the biological activity of benzyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several key protein targets associated with diseases such as cancer and neurodegenerative disorders. These findings suggest that it could serve as a lead compound for the development of novel therapeutics.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low cytotoxicity at concentrations relevant to therapeutic use. However, further research is required to fully characterize its pharmacokinetics and long-term safety profile in vivo. Regulatory agencies emphasize the importance of thorough preclinical testing for compounds like this one before they can be advanced into clinical trials.

In conclusion, benzyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-yimethyl}morpholinee4-carboxyelate represents a significant advancement in medicinal chemistry. Its unique structure, combined with recent research findings on its biological activity and synthetic accessibility make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in the development of innovative therapeutic agents.